![molecular formula C16H11N3O6S B4186111 2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid](/img/structure/B4186111.png)
2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid
Overview
Description
2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid, also known as NS8593, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of nicotinic acid derivatives and has been found to modulate the activity of ion channels in the brain.
Mechanism of Action
2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid exerts its pharmacological effects by modulating the activity of ion channels in the brain. It has been found to act as a positive allosteric modulator of the TRPV1 channel, which is involved in pain perception and inflammation. This compound has also been found to activate the Kv7.2/Kv7.3 channel, which plays a crucial role in regulating neuronal excitability. Furthermore, this compound has been shown to act as a non-competitive antagonist of the nAChR channel, which is involved in cognitive function and memory formation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the brain. It has been shown to reduce seizures in animal models of epilepsy, improve motor function in animal models of Parkinson's disease, and enhance cognitive function in animal models of Alzheimer's disease. This compound has also been found to reduce inflammation and pain perception in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has several advantages for use in lab experiments. It is a small molecule that can easily penetrate the blood-brain barrier and exert its pharmacological effects in the brain. It has also been found to be relatively safe and well-tolerated in animal models. However, this compound has some limitations for use in lab experiments. It has a short half-life and requires frequent dosing to maintain therapeutic levels. Furthermore, this compound has limited solubility in water, which can make it challenging to administer in vivo.
Future Directions
2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has the potential to be a valuable therapeutic agent for various neurological disorders. Future research should focus on optimizing the synthesis and formulation of this compound to improve its pharmacokinetic properties. Furthermore, additional studies are needed to elucidate the precise mechanism of action of this compound on ion channels in the brain. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in human subjects.
Scientific Research Applications
2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, Parkinson's disease, and Alzheimer's disease. It has been found to modulate the activity of various ion channels in the brain, including the transient receptor potential vanilloid 1 (TRPV1) channel, the voltage-gated potassium channel (Kv7.2/Kv7.3), and the nicotinic acetylcholine receptor (nAChR) channel.
Properties
IUPAC Name |
2-[1-(3-nitrophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O6S/c20-13-8-12(26-14-11(16(22)23)5-2-6-17-14)15(21)18(13)9-3-1-4-10(7-9)19(24)25/h1-7,12H,8H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXGGDPZDAAMFHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC(=CC=C2)[N+](=O)[O-])SC3=C(C=CC=N3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.